3-Chloro-N-isobutyl-5-(trifluoromethyl)-2-pyridinamine
Overview
Description
Scientific Research Applications
Synthesis and Intermediary Roles
Synthesis of Fluazasulfuron : 2-Cholo-3-iodopyridine, a precursor for producing 2-chloro-3-(trifluoromethyl) pyridine, plays a crucial role in the synthesis of fluazasulfuron, an agricultural chemical (Du Yi-hui, 2009).
Electrophilic Substitutions : Studies have shown that compounds like 2-chloro-6-(trifluoromethyl)pyridine can be converted into other derivatives through processes like electrophilic substitution, hinting at its versatility in organic synthesis (F. Mongin, Antonio Tognini, F. Cottet, M. Schlosser, 1998).
Structural Studies : Structural analysis of compounds like fluazinam, which contains the title compound, reveals complex interactions like hydrogen bonding and Cl⋯π interactions, providing insights into its potential applications in various fields (Youngeun Jeon, Jineun Kim, Sangjin Lee, Tae Ho Kim, 2013).
Pesticide Synthesis : The compound is widely used in the synthesis of pesticides, demonstrating its significance in the development of agrochemicals (Lu Xin-xin, 2006).
Intermediate for N-heterocycles : It serves as a building block for trifluoromethylated N-heterocycles, indicating its importance in medicinal chemistry (Manjunath Channapur, R. Hall, J. Kessabi, M. Montgomery, A. Shyadligeri, 2019).
Chemical Functionalization and Applications
Regioexhaustive Functionalization : This compound has been used to test the concept of regioexhaustive functionalization, leading to the creation of various carboxylic acids, which are important in organic synthesis (F. Cottet, M. Schlosser, 2004).
Organic Triflation Reagent : As an organic triflation reagent, it plays a significant role in organic synthesis and reactions (G. Pelletier, 2014).
Osmium-Hexahydride Complex Reactions : It reacts with osmium-hexahydride complexes, demonstrating its utility in complex chemical reactions and catalysis (Pilar Resano Barrio, Miguel A. Esteruelas, E. Oñate, 2004).
Pharmaceutical Intermediates : The compound is used as an intermediate in pharmaceuticals, showing its broader applications in drug development (Li Zheng-xiong, 2004).
Interaction with Iodine : Studies on its interaction with iodine provide insights into potential antithyroid drug development (M. S. Chernov'yants, I. V. Burykin, Z. Starikova, N. E. Erofeev, 2011).
properties
IUPAC Name |
3-chloro-N-(2-methylpropyl)-5-(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClF3N2/c1-6(2)4-15-9-8(11)3-7(5-16-9)10(12,13)14/h3,5-6H,4H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAJJVOMNCQBPMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=C(C=C(C=N1)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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